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Compound of Interest

Compound Name: Azidopentanoic acid

Cat. No.: B8383811

Get Quote

Executive Summary
5-Azidopentanoic acid (CAS: 79583-98-5) represents a foundational "staple" in the toolkit of

chemical biology and medicinal chemistry.[1] As a heterobifunctional linker, it bridges the gap

between classical amide chemistry and bio-orthogonal "Click" chemistry. Its specific 5-carbon

alkyl chain offers a precise spatial separation (

7-9 Å) that minimizes steric hindrance without introducing the hydrophilicity associated with
PEG linkers. This guide dissects its structural properties, synthesis, and critical role in PROTAC
(Proteolysis Targeting Chimera) development.[2]

Part 1: Chemical Anatomy & Physicochemical
Profile
The utility of 5-azidopentanoic acid lies in its dual-reactivity.[3] It possesses a nucleophilic-

susceptible carboxyl head (for attachment to amines/hydroxyls) and an electrophilic-susceptible

azide tail (for cycloaddition).
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Property Data

IUPAC Name 5-Azidopentanoic acid

CAS Number 79583-98-5

Molecular Formula

Molecular Weight 143.14 g/mol

Physical State Colorless to pale yellow oil

Solubility
Soluble in DMF, DMSO, MeOH, DCM; Sparingly

soluble in water

pKa 4.8 (Carboxylic acid)

Boiling Point >200°C (Decomposes) - Do not distill

Storage
-20°C, inert atmosphere (Ar/N2), protect from

light

Mechanistic Reactivity Logic
The molecule functions as a logic gate in synthesis:

Carboxyl Activation: The carboxylic acid is typically activated first (e.g., via NHS/EDC) to

react with primary amines (Lysine residues or N-termini).

Bio-orthogonal Click: The installed azide remains inert to biological

nucleophiles/electrophiles until exposed to an alkyne (CuAAC) or cyclooctyne (SPAAC).
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Reactivity Profile
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Figure 1: Functional anatomy of 5-azidopentanoic acid, highlighting the segregation of

reactive centers.

Part 2: Synthesis Protocol (The "Expertise" Pillar)
While commercially available, in-house synthesis is often required for scale-up or isotopic

labeling. The standard route utilizes a nucleophilic substitution (

) on 5-bromovaleric acid.

Safety Pre-requisite (Self-Validating System)
CRITICAL WARNING: Organic azides can be explosive.[3] The "Rule of Six" suggests

for safety. For 5-azidopentanoic acid,

. This indicates the compound is energy-rich.

Validation: Never concentrate to dryness with heat.

Validation: Use a blast shield during heating.

Validation: Do not use metal spatulas (potential for heavy metal azide formation).
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Step-by-Step Methodology
Reaction:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-

bromovaleric acid (1.0 eq, e.g., 1.81 g, 10 mmol) in anhydrous DMF (10 mL, 1.0 M

concentration).

Why DMF? High dielectric constant promotes dissociation of

and stabilizes the transition state of the

reaction.

Azidation: Carefully add Sodium Azide (

) (1.5 eq, 0.975 g, 15 mmol).

Caution:

is acutely toxic. Avoid contact with acid (forms

gas).

Reaction: Heat the mixture to 60°C for 12–16 hours behind a blast shield.

Monitoring: Check via TLC (stained with Bromocresol Green for acid or

triphenylphosphine/ninhydrin for azide).

Workup (The Purification Logic):

Dilute reaction with 50 mL water (dissolves excess salts).

Acidify to pH ~2 with 1M HCl (ensures carboxylic acid is protonated for organic extraction).

Extract 3x with Ethyl Acetate or Diethyl Ether.

Wash combined organics with 5% LiCl (removes DMF) and Brine.

Dry over
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, filter, and concentrate carefully under reduced pressure at <30°C.

Yield: Expect >90% yield of a pale yellow oil.
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Figure 2: Synthesis workflow emphasizing the critical extraction and acidification steps for high

yield.

Part 3: Applications in Drug Discovery (PROTACs)
5-Azidopentanoic acid is a premier "Linker" candidate in PROTAC design.

The Linkerology Logic
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In PROTACs, the linker is not passive; it dictates the ternary complex stability (Target-

PROTAC-E3 Ligase).[4]

Why 5-Azidopentanoic Acid?

Length: The C5 chain provides a "Goldilocks" distance. Shorter chains may prevent the E3

ligase and Target from meeting; longer PEG chains can induce entropic penalties or wrap

around the protein.

Hydrophobicity: Unlike PEG (hydrophilic), the alkyl chain interacts differently with protein

surface patches, potentially improving cell permeability (logP).

Experimental Workflow: Constructing a PROTAC
Scenario: Linking a VHL Ligand (E3 recruiter) to a Warhead (Target binder).

Step A: Amide Coupling

Activate 5-azidopentanoic acid with EDC/NHS in DCM.

React with the amine-functionalized VHL Ligand.

Result: VHL-Linker-Azide.

Step B: Click Reaction (CuAAC)

Synthesize the Warhead with a terminal alkyne.

React VHL-Linker-Azide with Warhead-Alkyne using

/ Sodium Ascorbate / THPTA (ligand).

Result: Final PROTAC with a triazole core.
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Component Preparation

Convergent Synthesis
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Figure 3: Convergent synthesis strategy for PROTACs utilizing 5-azidopentanoic acid as the

central bridge.

Part 4: Troubleshooting & Stability
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Issue Probable Cause Corrective Action

Low Yield in Amide Coupling

Carboxyl group not fully

activated; Hydrolysis of NHS

ester.

Use dry solvents (DCM/DMF).

Add DIPEA. Use HATU instead

of EDC/NHS for difficult

amines.

Precipitate in Click Reaction
Copper disproportionation or

ligand instability.

Maintain Cu(I) state with

excess Sodium Ascorbate. Use

THPTA or TBTA ligands to

solubilize Cu.

Degradation of Linker Light exposure or heat.

Store in amber vials at -20°C.

Avoid rotary evaporation

>40°C.

Incomplete Click Steric hindrance at the azide.

Increase temperature to 37°C

or 40°C. Switch to SPAAC

(cyclooctyne) if Cu toxicity is

an issue for live cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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